Cas no 174461-07-5 (Benzene, 1-ethoxy-3-(2-propoxyethyl)- (9CI))

Benzene, 1-ethoxy-3-(2-propoxyethyl)- (9CI) structure
174461-07-5 structure
Product Name:Benzene, 1-ethoxy-3-(2-propoxyethyl)- (9CI)
CAS No:174461-07-5
MF:C13H20O2
MW:208.296704292297
CID:1022750
PubChem ID:11665626
Update Time:2025-04-20

Benzene, 1-ethoxy-3-(2-propoxyethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethoxy-3-(2-propoxyethyl)- (9CI)
    • 1-ethoxy-3-(2-propoxyethyl)benzene
    • DB-285263
    • DTXSID10470255
    • 174461-07-5
    • BENZENE, 1-ETHOXY-3-(2-PROPOXYETHYL)-
    • Inchi: 1S/C13H20O2/c1-3-9-14-10-8-12-6-5-7-13(11-12)15-4-2/h5-7,11H,3-4,8-10H2,1-2H3
    • InChI Key: VQYWUOOVNMKOSI-UHFFFAOYSA-N
    • SMILES: O(CCC)CCC1C=CC=C(C=1)OCC

Computed Properties

  • Exact Mass: 208.1464
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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